Dinitrogen tetroxide
Cat. No. B077658
CAS RN:
10544-72-6
M. Wt: 92.011 g/mol
InChI Key: WFPZPJSADLPSON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Dinitrogen tetroxide is a colorless gas that is highly toxic and corrosive . It is in equilibrium with nitrogen dioxide (NO2) in its liquid and vapor states . Its brownish color comes from NO2 . It is used commercially as an intermediate in the manufacture of nitric acid (HNO3) and as a nitrating and oxidizing agent . It is also the oxidizer of choice for storable rocket propellants because it is hypergolic with hydrazine fuels .
Synthesis Analysis
Dinitrogen tetroxide can be synthesized by bonding two nitrogen dioxide molecules together at a low temperature or a high pressure . The Department of Defense’s Defense Specification (MIL-SPEC) document on N2O4 prescribes a method for MON composition analysis, which involves the oxidation of NO and dinitrogen trioxide (N2O3) in the MON sample to determine their amounts .Molecular Structure Analysis
The molecule of Dinitrogen tetroxide is planar with an N-N bond distance of 1.78 Å and N-O distances of 1.19 Å . The N-N distance corresponds to a weak bond, since it is significantly longer than the average N-N single bond length of 1.45 Å . This exceptionally weak σ bond results from the simultaneous delocalization of the bonding electron pair across the whole N2O4 molecule, and the considerable electrostatic repulsion of the doubly occupied molecular orbitals of each NO2 unit .Chemical Reactions Analysis
Dinitrogen tetroxide is a powerful oxidizer that spontaneously reacts upon contact with various forms of hydrazine, which has made the pair a common bipropellant for rockets . It could be regarded as two nitro groups (-NO2) bonded together . It forms an equilibrium mixture with nitrogen dioxide .Physical And Chemical Properties Analysis
Dinitrogen tetroxide has a molar mass of 92.011 g/mol . It appears as a white solid, colorless liquid, or orange gas . It has a density of 1.44246 g/cm3 (liquid, 21 °C), a melting point of -11.2 °C, and a boiling point of 21.69 °C . It reacts with water to form nitrous and nitric acids . Its vapor pressure is 96 kPa (20 °C) .Scientific Research Applications
Molecular Structure and Electronic Configuration :
- Bauschlicher, Komornicki, and Roos (1983) examined the molecular structure of dinitrogen tetroxide, revealing its characteristics such as the long N-N bond and the need for a detailed description of NO2 fragments for a proper understanding of N2O4 (Bauschlicher, Komornicki, & Roos, 1983).
X-ray Studies for Molecular Structure :
- Broadley and Robertson (1949) performed X-ray studies on single crystals of dinitrogen tetroxide to understand its structure (Broadley & Robertson, 1949).
Chemical Reactions and Applications :
- Iranpoor, Firouzabadi, and Pourali (2004) demonstrated the use of dinitrogen tetroxide impregnated on activated charcoal for selective oxidation of sulfides to sulfoxides and disulfides to thiosulfonates (Iranpoor, Firouzabadi, & Pourali, 2004).
- Hassani and Yousefi (2014) explored the use of dinitrogen tetroxide supported on shell powder for the oxidation of aromatic alcohols (Hassani & Yousefi, 2014).
Corrosion Studies :
- Dove, Logan, and Wood (1996) investigated the corrosion of alloys in liquid nitrogen oxides, including dinitrogen tetroxide (Dove, Logan, & Wood, 1996).
Reaction with Organolead Compounds :
- Williams and Imhoff (1972) studied the reactions of dinitrogen tetroxide with organolead compounds, leading to the formation of organolead nitrates and nitrosoalkanes (Williams & Imhoff, 1972).
Infrared Spectroscopy and Molecular Behavior :
- Snyder and Hisatsune (1957) conducted infrared spectroscopy studies on dinitrogen tetroxide, providing insights into its molecular behavior in different states (Snyder & Hisatsune, 1957).
- Jones, Swanson, and Agnew (1985) examined the autoionization of dinitrogen tetroxide in thin films using infrared absorption spectroscopy (Jones, Swanson, & Agnew, 1985).
Electronic Spin Resonance Studies :
- James and Marshall (1968) performed electronic spin resonance studies on the dinitrogen tetroxide-nitrogen dioxide system, contributing to the understanding of the equilibrium and dissociation processes (James & Marshall, 1968).
Safety And Hazards
Dinitrogen tetroxide is highly toxic and corrosive . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . Low concentrations initially may cause mild shortness of breath and cough; then, after a period of hours to days, victims may suffer bronchospasm and pulmonary edema .
Future Directions
Dinitrogen tetroxide is a useful reagent in chemical synthesis and forms an equilibrium mixture with nitrogen dioxide . It is a powerful oxidizer that is hypergolic upon contact with various forms of hydrazine, which has made the pair a common bipropellant for rockets . Further investigation into the reaction kinetics and mechanisms of Dinitrogen tetroxide is necessary for developing safer and more efficient rocket propulsion systems .
properties
InChI |
InChI=1S/N2O4/c3-1(4)2(5)6 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPZPJSADLPSON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([N+](=O)[O-])[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
N2O4 |
Source
|
| Record name | NITROGEN TETROXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4075 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | dinitrogen tetroxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dinitrogen_tetroxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00893116 |
Source
|
| Record name | Nitrogen tetroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893116 | |
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Molecular Weight |
92.011 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15 °C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing., Liquid, Colorless gas; [HSDB] Red-brown liquid with a sharp unpleasant odor (kept liquid by compression); bp = 21.15 deg C; [CAMEO] |
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| Record name | NITROGEN TETROXIDE | |
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Boiling Point |
70.1 °F at 760 mmHg (USCG, 1999), 21.15 °C |
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Solubility |
Reacts with water |
Source
|
| Record name | Nitrogen tetroxide | |
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Density |
1.45 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.45 g/cu cm at 20 °C |
Source
|
| Record name | NITROGEN TETROXIDE | |
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Vapor Pressure |
1551 mmHg (USCG, 1999), 904.0 [mmHg], 9.04X10+2 mm Hg at 25 °C |
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| Record name | NITROGEN TETROXIDE | |
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Product Name |
Dinitrogen tetroxide | |
Color/Form |
Colorless gas, Yellow liquid below 22 °C, Colorless liquid; equilibrium with NO2, Brown liquid under pressure /Nitrogen dioxide/ | |
CAS RN |
10544-72-6 |
Source
|
| Record name | NITROGEN TETROXIDE | |
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Melting Point |
11.8 °F (USCG, 1999), -9.3 °C |
Source
|
| Record name | NITROGEN TETROXIDE | |
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Synthesis routes and methods
Procedure details
Primary aromatic amines also have been diazotized in solvents by means of pure nitrogen tetroxide. O. N. Witt, Tagbl. Natf.-Vers. Baden-Baden 1879, 194 (Chem. Zentr. 1880, II, 226) reported obtaining benzenediazonium nitrate by the reaction of anhydrous pure nitrogen tetroxide with aniline in an anhydrous benzene solution; and B. Houston et al., J. Am. Chem. Soc. 47, 3011-3018 (1925), obtained a diazoaminobenzene derivative as well as the corresponding diazonium nitrate by the action of pure, anhydrous nitrogen tetroxide on o-, m-, and p-nitroaniline in an anhydrous benzene solution.
Name
Retrosynthesis Analysis
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Reactant of Route 1
Dinitrogen tetroxide
Citations
For This Compound
6,250
Citations
Although much is known about the reaction of dinitrogen tetroxide with olefinic compounds, 2 relatively little study has been made of its reaction with acetylenes. Most of the work on …
Number of citations: 38
pubs.acs.org
… of the dinitrogen tetroxide work can be attributed in large measure … The main purpose of this Review is to discuss reactions in, and precipitation from, mixturesof dinitrogen tetroxide with …
Number of citations: 173
pubs.acs.org
… nitrites, Y-ON0 : structurally, dinitrogen tetroxide is a particular example of combined nitrogen … nitrogen dioxide-dinitrogen tetroxide are known. The dinitrogen tetroxide solvent system is …
Number of citations: 13
pubs.rsc.org
… Methyl acrylate reacts with dinitrogen tetroxide and oxygen … Reaction of dinitrogen tetroxide with unsaturated compounds … found that addition of dinitrogen tetroxide to olefins may be …
Number of citations: 79
pubs.acs.org
… The structure of dinitrogen tetroxide, N20 4, has been extensively investigated with results which may be summarized as follows. Pure N20 4 as the solid'-6 at not-too-low temperatures, …
Number of citations: 121
pubs.aip.org
Recently we reported that the sodium salts of 1, 3, 5, 7-tetranitrocubane and 1, 2, 3, 5, 7-pentanitrocubane can be nitrated successfully with dinitrogen tetroxide in THF at low temperature…
Number of citations: 76
pubs.acs.org
… Conducting the dinitrogen tetroxide-olefin reaction in ether in the … proof of the radical nature of the dinitrogen tetroxide-olefin reaction but also … The reaction of dinitrogen tetroxide and an …
Number of citations: 79
pubs.acs.org
… ONO The object of the present work was to investigate the addition of dinitrogen tetroxide to … Although dinitrogen tetroxide reacted readily (at 0 in anhydrous ether) with allyl chloride, …
Number of citations: 30
pubs.acs.org
IN the radiolysis of oxygen-free acetic acid solutions, the primary radicals Hand OH are removed via: H+ CH, COOH-> H,+ CH, COOHj OH+ CH, COOH--> H, O+ CH, COOH. …
Number of citations: 105
aip.scitation.org
Single crystal neutron diffraction studies are reported for cubic dinitrogen tetroxide (space group Im3; Z = 6). The crystals were grown from NO 2 vapor in situ on the diffractometer by …
Number of citations: 70
pubs.aip.org
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